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Introduction

Systemic lupus erythematosus (SLE) is a complex autoimmune disease characterized by the
production of autoantibodies and subsequent inflammation in multiple organs. The chronic
graft-versus-host disease (cGVHD) mouse model is a well-established preclinical model that
recapitulates many features of human SLE, including autoantibody production and lupus-like
glomerulonephritis.[1][2][3][4][5] M351-0056 is a novel small molecule agonist of the V-domain
Ig Suppressor of T-cell Activation (VISTA), an immune checkpoint protein that negatively
regulates T-cell responses.[6][7][8][9] Recent studies have demonstrated that M351-0056 can
ameliorate the development of lupus-like disease in the cGVHD mouse model, suggesting its
therapeutic potential for SLE.[10][11][12][13]

These application notes provide a comprehensive overview of the use of M351-0056 in the
cGVHD lupus mouse model, including its mechanism of action, detailed experimental
protocols, and key quantitative data.

Mechanism of Action

M351-0056 functions as a VISTA agonist.[6][10][12][14] VISTA is a negative immune
checkpoint regulator highly expressed on myeloid cells and also found on T cells.[7][15] By
binding to VISTA, M351-0056 enhances its immunosuppressive functions, leading to the
inhibition of T-cell activation and proliferation.[6][8][9] In the context of the cGVHD lupus model,
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M351-0056 has been shown to alleviate disease progression by inhibiting the activation of the
type | interferon (IFN-1) and noncanonical NF-kB pathways.[10][12][13]

Signaling Pathway of M351-0056 as a VISTA Agonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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